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Compound of Interest

Compound Name: Guazatine acetate salt

Cat. No.: B037631

An In-depth Technical Guide to the Components
of Guazatine Acetate Salt

For Researchers, Scientists, and Drug Development Professionals

Introduction

Guazatine acetate is a non-systemic contact fungicide and bactericide used for the control of a
broad spectrum of seed-borne and soil-borne diseases in various crops. It is not a single
chemical entity but rather a complex reaction mixture. This technical guide provides a detailed
overview of the chemical composition of Guazatine acetate salt, including the CAS numbers
and molecular structures of its principal components. Furthermore, it outlines a typical
analytical methodology for the characterization and quantification of these components.

Composition of Guazatine Acetate

Guazatine is commercially produced through the amidination of technical
iminodi(octamethylene)diamine, resulting in a complex mixture of guanidated polyamines.[1]
The technical product is a salt of these polyamine bases with acetic acid. The general CAS
number for Guazatine acetate (technical mixture) is 115044-19-4.[2][3]

The components of the Guazatine mixture are often described using a shorthand notation
where 'G' represents a guanidated amino group (-NH-C(=NH)NH2 or -N(C(=NH)NH2)-) and 'N'
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represents a non-guanidated amino group (-NH2 or -NH-). The underlying structures are based

on chains of octamethylene (- (CH2)8-) units.

A typical composition of the free Guazatine base is presented in the table below. It is important
to note that the exact composition can vary between production batches.[1]

Table 1: Typical Composition of Free Guazatine Base
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Component Abbreviation

Systematic
Name/Description

Typical Content (%)

GGG Tris-guanidated triamine 30.6
Bis-guanidated diamine (1,8-

GG _ o 295
Diguanidinooctane)

GN Mono-guanidated diamine 9.8

GGN Bis-guanidated triamine 8.1

GGGG Tetra-guanidated tetramine 5.1
Bis-guanidated triamine

GNG ) ) 4.5
(Iminoctadine)

GNN Mono-guanidated triamine 1.7

GNNG Bis-guanidated tetramine 14

GGGN Tris-guanidated tetramine 1.4

GGGGG Penta-guanidated pentamine 11

NN Octane-1,8-diamine 0.8

NGN Mono-guanidated triamine 0.8
Iminodi(octamethylene)diamin

NNN <0.1
e

Other tetramines 3.1

Other pentamines 1.4

Hexamines and above 0.6

Core Components: CAS Numbers and Molecular

Structures

While the technical mixture has a single CAS number, some of the individual components have

been isolated and assigned their own identifiers. The molecular structures of the key
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components are depicted below.

Table 2: CAS Numbers and Molecular Information for Key Guazatine Components

. Molecular
Component Systematic Molecular
o CAS Number Formula .
Abbreviation Name Weight (Base)
(Base)
1,8- _
) o Not readily
GG Diguanidinooctan ] C10H24N6 228.34 g/mol
available
e
1,1-

(Iminodi(octamet ~ Not readily
GGG _ o _ C18H41N7 355.57 g/mol
hylene))diguanidi  available

ne

N-(8-

Guanidinooctyl)o

ctane-1,8- ]

o ] Not readily
GGN diamine, with ) C17H39N7 341.54 g/mol

] available

one terminal

amine also

guanidated

Bis(8-
guanidinooctyl)a

GNG _ 13516-27-3 C18H41N7 355.57 g/mol
mine

(Iminoctadine)

1-Amino-8-
GN o 150333-70-3 C9H22N4 186.30 g/mol
guanidinooctane

Octane-1,8-
NN o 373-44-4 C8H20N2 144.26 g/mol
diamine

Acetic Acid Acetic Acid 64-19-7 C2H402 60.05 g/mol

Molecular Structures of Key Guazatine Components
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The following diagrams illustrate the molecular structures of the main components of
Guazatine.

GG (1,8-Diguanidinooctane)

H2N-C(=NH)-NH- -NH-C(=NH)-NH

Click to download full resolution via product page

Caption: Molecular structure of GG (1,8-Diguanidinooctane).

GGG (1,1'-(Iminodi(octamethylene))diguanidine, with central amine also guanidated)

N
H:2N-C(=NH)-NH- — | -NH-C(=NH)-NH:
C(=NH)NH:

Click to download full resolution via product page

Caption: Molecular structure of GGG.

GNG (Bis(8-guanidinooctyl)amine - Iminoctadine)

HzN-C(=NH)-NH- NH — -NH-C(=NH)-NH:

Click to download full resolution via product page

Caption: Molecular structure of GNG (Iminoctadine).
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GN (1-Amino-8-guanidinooctane)

Click to download full resolution via product page

Caption: Molecular structure of GN (1-Amino-8-guanidinooctane).

Experimental Protocol: Analysis by LC-MS/MS

The analysis of Guazatine components is challenging due to their high polarity, strong basicity,
and the complexity of the mixture. High-Performance Liquid Chromatography coupled with
tandem Mass Spectrometry (HPLC-MS/MS) is the method of choice for their separation and
quantification. The following is a generalized experimental protocol based on published
methods.

Sample Preparation (Extraction)

o Objective: To extract the Guazatine components from the sample matrix (e.qg., citrus peel,
cereal grains).

e Reagents:
o Extraction solvent: 1% Formic acid in a water/acetone mixture (1:2, v/v).
o Internal Standard (optional but recommended): e.g., Dodine.

e Procedure:

[¢]

Homogenize a representative sample.

[¢]

Weigh a subsample (e.g., 5-10 g) into a centrifuge tube.

o

If using, add the internal standard solution.

o

Add the extraction solvent (e.g., 20 mL).
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[e]

Shake vigorously for a specified time (e.g., 15-30 minutes).

o

Centrifuge at high speed (e.g., 4000 rpm for 10 minutes).

[¢]

Collect the supernatant.

[e]

For cleaner samples, a solid-phase extraction (SPE) clean-up step may be employed.

[e]

The final extract is typically filtered through a 0.22 um filter before injection.

 Critical Note: Avoid using glassware for sample preparation and storage, as the highly basic
Guazatine components tend to adsorb to glass surfaces. Use polypropylene or other suitable
plastic labware.[4]

HPLC-MS/MS Analysis

¢ Objective: To separate and quantify the individual Guazatine components.

 Instrumentation: A high-performance liquid chromatograph coupled to a triple quadrupole
mass spectrometer with an electrospray ionization (ESI) source.

o HPLC Conditions (Typical):

o Column: A hydrophilic interaction liquid chromatography (HILIC) column or a C18 column
suitable for polar compounds.

o Mobile Phase A: Water with an additive such as formic acid or ammonium formate to
improve peak shape and ionization.

o Mobile Phase B: Acetonitrile or methanol.

o Gradient: A gradient elution program starting with a high percentage of organic mobile
phase and gradually increasing the agueous phase is typical for HILIC separations.

o Flow Rate: 0.2 - 0.5 mL/min.
o Column Temperature: 30-40 °C.

o MS/MS Conditions (Typical):
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o lonization Mode: Positive Electrospray lonization (ESI+).
o Detection Mode: Multiple Reaction Monitoring (MRM).

o MRM Transitions: Specific precursor-to-product ion transitions for each Guazatine
component and the internal standard need to be optimized. Due to the presence of
multiple basic sites, doubly and triply charged precursor ions are common.[1]

Logical Workflow for Guazatine Analysis

Guazatine Analysis Workflow

Sample Homogenization
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Caption: A generalized workflow for the analysis of Guazatine components.

Conclusion

Guazatine acetate is a complex fungicidal mixture composed of a variety of guanidated
polyamines. Understanding the identity and relative abundance of these components is crucial
for regulatory purposes, quality control, and toxicological assessment. The analytical methods,
primarily centered around HPLC-MS/MS, require careful optimization to handle the unique
physicochemical properties of these compounds. This guide provides a foundational
understanding for researchers and professionals working with this important agricultural
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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